Cas no 1807027-88-8 (Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate
• CAS No: 1807027-88-8
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4953112
• Update Time: 2025-11-06

Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate

• Inchi： 1S/C11H9F2NO3/c1-16-8-4-3-6(11(15)17-2)9(10(12)13)7(8)5-14/h3-4,10H,1-2H3
• InChI Key： CMLGTILXEPPSGD-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=CC=1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.1
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate

Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate (CAS No. 1807027-88-8): A Comprehensive Overview

Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate, identified by its CAS number 1807027-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and agrochemicals.

The molecular structure of Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate consists of a benzoate core substituted with a cyano group at the 3-position, a difluoromethyl group at the 2-position, and a methoxy group at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical behavior and reactivity, which are critical for its potential applications in synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing cyano and difluoromethyl groups. The cyano group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it a popular moiety in medicinal chemistry. Similarly, the difluoromethyl group is widely recognized for its role in improving pharmacokinetic profiles and bioavailability of drug candidates.

Current research has demonstrated that Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate exhibits interesting biological activities that warrant further investigation. Studies have shown that this compound possesses inhibitory effects on certain enzymes and receptors, which are relevant to various diseases such as cancer, inflammation, and neurological disorders. The presence of both the cyano and difluoromethyl groups appears to synergistically enhance these effects, making it a compelling candidate for further development.

The synthesis of Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of fluorinated intermediates and careful purification techniques are essential to achieving high-quality results.

The potential applications of Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate extend beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it suitable for use as an intermediate in the synthesis of pesticides and herbicides, where its chemical stability and reactivity play a crucial role. Additionally, the compound's ability to interact with biological targets suggests its utility in developing novel agrochemical formulations that are more effective and environmentally friendly.

In conclusion, Methyl 3-cyano-2-difluoromethyl-4-methoxybenzoate (CAS No. 1807027-88-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural composition and demonstrated biological activities make it a promising candidate for further development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in advancing scientific innovation across multiple disciplines.